Cas no 2228164-67-6 (2-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol)

2-Amino-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol is a heterocyclic compound featuring both an amino alcohol moiety and a tetrazole ring, making it a versatile intermediate in medicinal and synthetic chemistry. The tetrazole group enhances its utility as a bioisostere for carboxylic acids, improving metabolic stability and binding affinity in drug design. Its bifunctional structure allows for further derivatization, enabling applications in peptidomimetics and small-molecule pharmaceuticals. The compound’s stability under physiological conditions and compatibility with diverse reaction conditions make it valuable for research and development. Suitable for use in ligand synthesis and as a building block for bioactive molecules, it offers broad potential in pharmaceutical innovation.
2-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol structure
2228164-67-6 structure
Product Name:2-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol
CAS No:2228164-67-6
MF:C4H9N5O
MW:143.147159337997
CID:6300486
PubChem ID:165736312
Update Time:2025-06-13

2-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol
    • EN300-1817429
    • 2228164-67-6
    • Inchi: 1S/C4H9N5O/c5-3(2-10)1-4-6-8-9-7-4/h3,10H,1-2,5H2,(H,6,7,8,9)
    • InChI Key: KOQPSHURIVIECU-UHFFFAOYSA-N
    • SMILES: OCC(CC1N=NNN=1)N

Computed Properties

  • Exact Mass: 143.08070993g/mol
  • Monoisotopic Mass: 143.08070993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 99.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 101Ų

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Additional information on 2-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol

Research Brief on 2-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol (CAS: 2228164-67-6): Recent Advances and Applications

2-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol (CAS: 2228164-67-6) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule features a tetrazole ring, a heterocyclic moiety known for its bioisosteric properties, combined with an amino alcohol functional group. Recent studies have explored its potential as a versatile building block in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's ability to mimic carboxylic acids and participate in hydrogen bonding interactions makes it a valuable scaffold for designing bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol as a key intermediate in the synthesis of novel γ-aminobutyric acid (GABA) receptor ligands. The research team demonstrated that derivatives of this compound exhibited enhanced binding affinity to GABAA receptors compared to traditional carboxylic acid-based analogs. Molecular docking studies revealed that the tetrazole ring formed additional interactions with the receptor's binding pocket, potentially explaining the improved pharmacological profile. These findings suggest that 2-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol could serve as a promising scaffold for developing next-generation neuroactive compounds.

In the realm of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) highlighted the compound's utility in designing novel antibacterial agents. Researchers synthesized a series of hybrid molecules incorporating 2-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol and evaluated their activity against drug-resistant bacterial strains. Several derivatives showed potent inhibition of bacterial DNA gyrase, with minimum inhibitory concentrations (MICs) in the low micromolar range against methicillin-resistant Staphylococcus aureus (MRSA). The study emphasized the compound's role in overcoming resistance mechanisms, possibly due to its unique mode of interaction with target enzymes.

From a synthetic chemistry perspective, advances in the preparation of 2-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol have been reported in Organic Process Research & Development (2023). A novel continuous flow synthesis method was developed, significantly improving the yield (85% vs. traditional batch synthesis at 62%) while reducing reaction time from 12 hours to just 30 minutes. This technological advancement addresses previous challenges in scaling up production, making the compound more accessible for pharmaceutical applications. The optimized protocol also demonstrated excellent reproducibility and reduced the formation of byproducts, which is crucial for maintaining high purity standards in drug development.

Recent computational studies have provided deeper insights into the molecular properties of 2-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol. Density functional theory (DFT) calculations published in Physical Chemistry Chemical Physics (2024) revealed that the compound exists predominantly in a zwitterionic form in aqueous solution, with the tetrazole nitrogen protonated and the amino group deprotonated. This unique charge distribution was found to enhance the molecule's solubility and membrane permeability, two critical factors in drug design. The study also identified potential sites for structural modification to fine-tune the compound's physicochemical properties for specific therapeutic applications.

Looking forward, the versatility of 2-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol (CAS: 2228164-67-6) continues to inspire innovative research across multiple therapeutic areas. Current investigations are exploring its application in developing covalent inhibitors for oncology targets, where the tetrazole moiety may serve as a warhead for selective protein modification. Additionally, its potential as a building block for peptide mimetics is being actively investigated, particularly for disrupting protein-protein interactions that are challenging to target with conventional small molecules. As synthetic methodologies advance and our understanding of its molecular interactions deepens, this compound is poised to play an increasingly important role in medicinal chemistry and drug discovery efforts.

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